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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide

Cat. No.: B8658837

Get Quote

Executive Summary & Chemical Identity
N-(2-Methylphenethyl)pivalamide is a sterically hindered amide derivative of 2-

Methylphenethylamine (2-Me-PEA). Its primary relevance in analytical chemistry lies in its

structural isomerism and potential interference with assays designed for Amphetamine and

Methamphetamine.

As a lipophilic, neutral amide, this compound presents a unique cross-reactivity profile. Unlike

its parent amine (a known amphetamine isomer), the pivalamide derivative resists enzymatic

hydrolysis and standard derivatization, potentially leading to "blind spots" in rapid screening or

specific retention time shifts in confirmatory testing.

Chemical Structure & Properties[1][2][3][4][5]
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Property Data

IUPAC Name
N-[2-(2-Methylphenyl)ethyl]-2,2-

dimethylpropanamide

Molecular Formula C₁₄H₂₁NO

Molecular Weight 219.33 g/mol

Core Scaffold Phenethylamine (PEA)

Key Substituents
ortho-Methyl group (Ring); tert-Butyl group

(Amide)

Physical State Crystalline Solid / White Powder

Solubility High in MeOH, DMSO, EtOAc; Low in Water

Cross-Reactivity Profile: The Core Analysis
The "cross-reactivity" of N-(2-Methylphenethyl)pivalamide is best understood through two

lenses: Immunoassay Specificity (ELISA) and Mass Spectrometric Interference (GC-MS/LC-

MS).

A. Immunoassay Cross-Reactivity (ELISA)
Most commercial amphetamine immunoassays target the protonated amine group and the

phenyl ring.

Direct Cross-Reactivity:< 1% (Negligible).

Mechanism: The bulky pivaloyl (tert-butyl) group masks the nitrogen, neutralizing the

positive charge required for antibody binding. The steric hindrance prevents the molecule

from fitting into the binding pocket of antibodies raised against Amphetamine or

Methamphetamine.

Indirect Cross-Reactivity (False Positive Risk):High (Conditional).

Mechanism: If the sample undergoes aggressive acid/base hydrolysis (e.g., during

deconjugation steps for urine analysis), the amide bond may cleave, releasing 2-
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Methylphenethylamine.

Result: 2-Methylphenethylamine is a potent cross-reactor (often 50-100% cross-reactivity)

in Amphetamine assays due to its isomeric structure.

B. Mass Spectrometric Interference (GC-MS)
In Gas Chromatography-Mass Spectrometry, N-(2-Methylphenethyl)pivalamide behaves as a

distinct, stable analyte.

Interference Type:Retention Time Shift & Isobaric Confusion.

It elutes significantly later than underivatized amphetamines due to increased molecular

weight (+84 Da vs parent amine).

Critical Note: It is isomeric with other C14 amides (e.g., N-butyl-methamphetamine

derivatives or Valeryl-amphetamines), requiring precise fragmentation analysis to

distinguish.

Comparative Performance: Alternatives & Analogs
The following table contrasts N-(2-Methylphenethyl)pivalamide with its primary structural

"competitors" in a toxicological screen.

Table 1: Comparative Analytical Metrics
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Compound Relation
ELISA Cross-
Reactivity

GC-MS Base
Peak (m/z)

Key Fragment
Ions

N-(2-

Methylphenethyl)

pivalamide

Target Analyte Negligible 105 105, 57, 118

Amphetamine
Isomer

(C9H13N)

100%

(Reference)
44 44, 91, 65

2-

Methylphenethyl

amine

Parent Amine /

Isomer
High (~50-100%) 105 105, 77, 91

Methamphetamin

e
Homolog Variable 58 58, 91, 65

N-Acetyl-

Amphetamine
Structural Analog Low 44 44, 86, 91

Key Differentiator: The presence of the m/z 57 (tert-butyl cation) and m/z 105 (methyl-

tropylium/methyl-benzyl cation) is diagnostic for the pivalamide derivative, distinguishing it from

acetylated amphetamines (m/z 43).

Experimental Protocols: Differentiation Strategy
To unequivocally identify N-(2-Methylphenethyl)pivalamide and distinguish it from related

compounds, follow this self-validating workflow.

Protocol A: GC-MS Differentiation (The "Pivaloyl Shift")
Objective: Confirm the presence of the pivalamide moiety vs. a standard amine.

Sample Preparation: Extract sample (urine/blood) at pH 9.0 into Ethyl Acetate.

Aliquot 1 (Direct Injection): Inject the underivatized extract.

Result: N-(2-Methylphenethyl)pivalamide elutes late (approx. RI > 1800).

Spectrum: Look for m/z 105 (base) and m/z 57.
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Aliquot 2 (TFA Derivatization): Add Trifluoroacetic Anhydride (TFAA) and incubate at 60°C for

20 min.

Result:

Amphetamine: Shifts to N-TFA-Amphetamine.

2-Me-PEA: Shifts to N-TFA-2-Me-PEA.

N-(2-Methylphenethyl)pivalamide:NO SHIFT. The sterically hindered amide resists

trans-acylation under mild conditions.

Validation: The lack of shift in Aliquot 2 confirms the amine is already "capped" with a stable

group (Pivaloyl).

Protocol B: Hydrolytic Stress Test (Immunoassay
Confirmation)
Objective: Verify if a positive ELISA screen is due to the parent amine (2-Me-PEA) released

from the pivalamide.

Screen: Run ELISA on neat urine. (Result: Negative).

Hydrolysis: Acidify urine to pH < 1 with HCl; boil for 60 mins (force amide cleavage).

Neutralize & Re-Screen: Adjust to pH 7.0 and run ELISA.

Interpretation:

Positive Result: Confirms the presence of a "masked" phenethylamine (like N-(2-
Methylphenethyl)pivalamide) that released 2-Me-PEA.

Visualizing the Mechanism
The following diagram illustrates the fragmentation pathway and the differentiation logic

between the Target (Pivalamide) and the Alternative (Amphetamine).
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Caption: Analytical differentiation workflow. The stability of the pivalamide bond against TFA

derivatization is the key discriminator from free amphetamines.

Conclusion
N-(2-Methylphenethyl)pivalamide is a distinct analytical entity that requires specific attention

in forensic protocols. While it does not directly trigger standard amphetamine immunoassays

due to steric masking of the nitrogen, it serves as a stable, lipophilic marker for 2-

Methylphenethylamine.

Recommendation: For laboratories encountering this compound, do not rely on immunoassay

screening alone. Implementation of Protocol A (GC-MS with TFA challenge) is the gold

standard for distinguishing this pivalamide derivative from the controlled substances it

structurally mimics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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